1-[2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)ethyl]-2-imidazolidinone

• IUPAC Name: 1-[2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylamino]ethyl]imidazolidin-2-one
• InChI: InChI=1S/C15H19N5O3/c1-22-12-4-2-11(3-5-12)14-18-13(23-19-14)10-16-6-8-20-9-7-17-15(20)21/h2-5,16H,6-10H2,1H3,(H,17,21)
• InChI Key: DLNDFUKZAVVCLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CNCCN3CCNC3=O
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the oxadiazol ring and the imidazolidinone ring. The synthesis could involve cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amino group could participate in reactions with electrophiles, and the oxadiazol ring could undergo reactions with nucleophiles.